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Compound of Interest

Compound Name: Ivabradine oxalate

Cat. No.: B12758366 Get Quote

An Application Note and Protocol for the Quantification of Ivabradine in Plasma using LC-

MS/MS

This document provides a comprehensive guide for the quantitative analysis of ivabradine in

plasma samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). It

is intended for researchers, scientists, and professionals involved in drug development and

pharmacokinetic studies.

Introduction
Ivabradine is a heart rate-lowering medication used for the symptomatic treatment of stable

angina pectoris and chronic heart failure. It acts by selectively inhibiting the If current in the

sinoatrial node, which is a key determinant of heart rate. Accurate quantification of ivabradine

in plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic

drug monitoring to ensure safety and efficacy. LC-MS/MS offers high sensitivity and selectivity,

making it the preferred method for bioanalysis of ivabradine.

Principle of the Method
The method involves the extraction of ivabradine and an internal standard (IS) from a plasma

matrix, followed by chromatographic separation on a reverse-phase HPLC column. The

separated analytes are then ionized, typically using an electrospray ionization (ESI) source,

and detected by a triple quadrupole mass spectrometer. Quantification is achieved by Multiple

Reaction Monitoring (MRM), which measures specific precursor-to-product ion transitions for
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both ivabradine and the internal standard, ensuring high selectivity and minimizing matrix

interference.

Experimental Protocols
This section details the procedures for sample preparation and analysis. While several

methods exist, a common and straightforward protocol using protein precipitation is described

below. Variations in methodologies are summarized in the subsequent tables.

Materials and Reagents
Ivabradine reference standard

Internal Standard (e.g., Ivabradine-d6, Diazepam, or other suitable analogue)[1]

HPLC-grade Methanol

HPLC-grade Acetonitrile[2]

Ammonium Acetate[2]

Formic Acid or Orthophosphoric Acid[1][3]

Ultrapure water

Control human plasma (with anticoagulant like K2 EDTA)

Preparation of Stock and Working Solutions
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve ivabradine and the

Internal Standard in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the primary stock solutions with a methanol/water

(50:50, v/v) mixture to prepare working solutions for calibration curve standards and quality

control (QC) samples.

Internal Standard Spiking Solution: Dilute the IS stock solution to a final concentration (e.g.,

30 ng/mL) in methanol.[4]
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Sample Preparation: Protein Precipitation (PPT)
Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge

tube.

Add 200 µL of the internal standard spiking solution (e.g., 30 ng/mL in acetonitrile or

methanol).[2][4]

Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[4]

Centrifuge the tubes at high speed (e.g., 15,000 x g or 4000 rpm) for 10 minutes to pellet the

precipitated proteins.[3][4]

Carefully transfer the supernatant to an HPLC vial.

Inject a small volume (e.g., 2-10 µL) into the LC-MS/MS system for analysis.[4]

Note: Other extraction techniques like Solid-Phase Extraction (SPE)[5] and Liquid-Liquid

Extraction (LLE)[3] have also been successfully validated and may provide cleaner extracts if

matrix effects are significant.

LC-MS/MS Instrumentation and Conditions
The following are typical instrument conditions. Optimization may be required based on the

specific instrumentation used.

LC System: Agilent 1200 series or equivalent[3]

Mass Spectrometer: Agilent 6410, API 3200, or equivalent triple quadrupole mass

spectrometer[3][5]

Ionization Source: Electrospray Ionization (ESI), Positive Mode[5][6]

Column: C18 or C8 analytical column (e.g., Waters X-Bridge C18, 150x4.6 mm, 3.5 µm;

Agilent Eclipse XDB C8, 150x4.6 mm, 5 µm).[1][5]

Mobile Phase:
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A: 5 mM Ammonium Acetate with 0.2% Formic Acid in water[3]

B: Methanol or Acetonitrile[2][3]

Elution Mode: Isocratic (e.g., 80:20, B:A) or Gradient[3]

Flow Rate: 0.5 - 1.0 mL/min[1][7]

Column Temperature: 35 °C[5]

Injection Volume: 2 - 10 µL[4]

Total Run Time: 4.5 - 5.0 minutes[1][5]

Scan Type: Multiple Reaction Monitoring (MRM)

Ionization Mode: ESI Positive

MRM Transitions:

Ivabradine: m/z 469.2 → 177.2[4][6]

N-desmethylivabradine (Metabolite): m/z 455.2 → 262.2[4][6]

Internal Standard (Ivabradine-d6): m/z 644.37 → 130.41[1]

Instrument Parameters:

Capillary Voltage: 3.5 kV[4]

Desolvation Temperature: 600 °C[4]

Source Temperature: 50 °C[4]

Note: Other parameters like cone voltage and collision energy should be optimized for the

specific instrument and analyte.

Data Presentation and Method Validation Summary
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The following tables summarize quantitative data from various validated LC-MS/MS methods

for ivabradine, allowing for easy comparison.

Table 1: Comparison of Sample Preparation and Chromatographic Conditions

Parameter Method 1 Method 2 Method 3 Method 4

Matrix Human Plasma Human Plasma Rat Plasma Human Plasma

Sample Volume 0.2 mL 0.5 mL Not Specified 0.1 mL

Extraction

Protein

Precipitation

(Perchloric Acid)

[8]

Solid-Phase

Extraction (SPE)

[5]

Protein

Precipitation

(Acetonitrile)[1]

Liquid-Liquid

Extraction (LLE)

[3]

LC Column C18[8]

Agilent Eclipse

XDB C8

(150x4.6 mm, 5

µm)[5]

Waters X-Bridge

C18 (150x4.6

mm, 3.5 µm)[1]

Diamonsil C18

(150x4.6 mm, 5

µm)[3]

Mobile Phase Not Specified

0.1% Formic

Acid:Methanol

(60:40, v/v)[5]

Acetonitrile:0.1%

Orthophosphoric

Acid (30:70, v/v)

[1]

Methanol:5mM

Ammonium

Acetate + 0.2%

Formic Acid

(80:20, v/v)[3]

Flow Rate Not Specified 1.0 mL/min[5] 1.0 mL/min[1] Not Specified

Run Time Not Specified 4.5 min[5] 5.0 min[1] Not Specified

Table 2: Comparison of Mass Spectrometric Parameters
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Parameter Method 1 Method 2 Method 3 Method 4

Ionization Mode ESI Positive[8] ESI Positive[5] ESI Positive[1] ESI Positive[3]

Ivabradine

Transition (m/z)

469 →

177+262[8]
469 → 177[5]

638.14 →

124.22[1]
469.2 → 177.2[6]

Metabolite

Transition (m/z)
N/A N/A N/A

455.2 → 262.2

(N-

desmethylivabra

dine)[6]

Internal Standard Not Specified
Unspecified (m/z

453→177)[5]

Ivabradine-d6

(m/z

644.37→130.41)

[1]

Diazepam[3]

Table 3: Summary of Method Validation Data

Parameter Method 1 Method 2 Method 3 Method 4

Linearity Range

(ng/mL)
0.49 - 49.30[8] 0.1 - 200[5] 0.1 - 1.5[1] 0.1013 - 101.3[3]

LLOQ (ng/mL) 0.49[8] 0.1[5] 0.1[1] 0.1013[3]

Intra-day

Precision (%CV)
< 9.4%[8] 1.23 - 14.17%[5]

0.048 - 12.68%

[1]
< 15%[3]

Inter-day

Precision (%CV)
< 9.4%[8] 5.26 - 8.96%[5] 0.1 - 2.66%[1] < 15%[3]

Accuracy < 14.2%[8]

Within

acceptance

criteria

99.71 - 100.3%

[1]

Within

acceptance

criteria[3]

Visualized Workflows
The following diagrams illustrate the logical flow of the analytical protocol.
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Sample & Standard Preparation

Plasma Sample Extraction

LC-MS/MS Analysis

Prepare Stock Solutions
(Ivabradine & IS)

Prepare Working Standards
(Calibration & QC) Prepare IS Spiking Solution Aliquot Plasma Sample

(100 µL)

Spike for CAL/QC

Add Internal Standard

Vortex to Precipitate Protein

Centrifuge at High Speed

Transfer Supernatant

Inject into LC-MS/MS

Data Acquisition (MRM)

Data Processing & Quantification

Click to download full resolution via product page

Caption: Overall workflow for LC-MS/MS quantification of ivabradine.
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Separation of Phases

Start: Plasma Sample
(Calibrator, QC, or Unknown)

Step 1: Pipette 100 µL of plasma
into a microcentrifuge tube.

Step 2: Add 200 µL of Internal Standard
in Acetonitrile/Methanol.

Step 3: Vortex for 1 minute.

Step 4: Centrifuge for 10 minutes
 at >4000 rpm.

Protein Pellet
(Discard)

Supernatant
(Contains Analyte + IS)

Step 5: Transfer supernatant
to HPLC vial.

Ready for LC-MS/MS Injection

Click to download full resolution via product page

Caption: Detailed protocol for Protein Precipitation (PPT) sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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